Cas no 2193064-79-6 (3-(cyclohexylmethyl)-3H-diazirin-3-ylmethanamine)

• Product Name: 3-(cyclohexylmethyl)-3H-diazirin-3-ylmethanamine
• CAS No: 2193064-79-6
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6000526
• PubChem ID: 165603920
• Update Time: 2025-06-11

3-(cyclohexylmethyl)-3H-diazirin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohexylmethyl)-3H-diazirin-3-ylmethanamine
• [3-(cyclohexylmethyl)-3H-diazirin-3-yl]methanamine
• 2193064-79-6
• EN300-1693303

• Inchi： 1S/C9H17N3/c10-7-9(11-12-9)6-8-4-2-1-3-5-8/h8H,1-7,10H2
• InChI Key： IPGPNESTBPJANQ-UHFFFAOYSA-N
• SMILES： N1C(CN)(CC2CCCCC2)N=1

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.7Ų

Additional information on 3-(cyclohexylmethyl)-3H-diazirin-3-ylmethanamine

Exploring the Potential of 3-(cyclohexylmethyl)-3H-diazirin-3-ylmethanamine (CAS No. 2193064-79-6) in Modern Research

The compound 3-(cyclohexylmethyl)-3H-diazirin-3-ylmethanamine (CAS No. 2193064-79-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. This diazirine-based molecule is part of a growing class of compounds that are being explored for their ability to facilitate photoaffinity labeling—a technique critical for studying protein-ligand interactions. Researchers are particularly interested in its cyclohexylmethyl moiety, which may enhance stability and binding specificity in biological systems.

In the context of current trends, the demand for small-molecule probes and chemical tools has surged, driven by advancements in proteomics and drug discovery. The 3H-diazirin-3-ylmethanamine scaffold is increasingly recognized for its utility in identifying transient or weak interactions, a challenge often faced in target identification. This aligns with the broader scientific community's focus on precision medicine and targeted therapies, where understanding molecular interactions at an atomic level is paramount.

One of the most frequently searched questions in this domain revolves around the synthetic accessibility and modification strategies for diazirine-containing compounds. The 3-(cyclohexylmethyl)-3H-diazirin-3-ylmethanamine offers a versatile platform for derivatization, enabling researchers to tailor its properties for specific applications. For instance, its primary amine group can be readily functionalized to introduce fluorescent tags or biotin handles, making it invaluable for activity-based protein profiling (ABPP) studies.

Another hot topic in the field is the integration of AI-driven drug design with experimental validation. Compounds like 2193064-79-6 are often used as benchmarks to train machine learning models for predicting reactive group compatibility and cross-linking efficiency. This synergy between computational and wet-lab approaches is revolutionizing how scientists prioritize compounds for further development, reducing both time and costs associated with traditional screening methods.

From a technical perspective, the stability of 3-(cyclohexylmethyl)-3H-diazirin-3-ylmethanamine under physiological conditions is a key consideration. Recent studies highlight its resistance to hydrolysis, a trait that enhances its suitability for in vivo applications. This property, combined with its relatively low molecular weight, positions it as a promising candidate for developing next-generation imaging agents or theranostic platforms.

Environmental and safety aspects are also part of the discourse, with researchers emphasizing the need for green chemistry principles in synthesizing such compounds. The cyclohexylmethyl group in CAS 2193064-79-6 may contribute to reduced toxicity profiles compared to aromatic analogs, addressing growing concerns about sustainable research practices. This aligns with global initiatives to minimize hazardous waste in laboratories.

Looking ahead, the role of 3-(cyclohexylmethyl)-3H-diazirin-3-ylmethanamine in cryo-EM studies and structural biology is an emerging area of exploration. Its ability to form covalent adducts upon photoactivation could provide insights into previously undetectable protein conformations, a frontier in understanding diseases like neurodegeneration or cancer. As techniques like single-particle analysis become more mainstream, the demand for such specialized reagents is expected to rise.

In summary, 2193064-79-6 represents more than just a catalog number—it embodies the convergence of synthetic chemistry, bioconjugation technologies, and cutting-edge research methodologies. Its adaptability to diverse experimental needs ensures its relevance in answering some of the most pressing questions in contemporary molecular sciences, from mechanistic enzymology to drug target validation.